Cas no 2229032-69-1 (3-(1-azido-2-hydroxyethyl)-4-nitrophenol)

• Product Name: 3-(1-azido-2-hydroxyethyl)-4-nitrophenol
• CAS No: 2229032-69-1
• MF: C₈H₈N₄O₄
• MW: 224.17352104187
• CID: 5937641
• PubChem ID: 165968471
• Update Time: 2025-10-28

3-(1-azido-2-hydroxyethyl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-(1-azido-2-hydroxyethyl)-4-nitrophenol
• 2229032-69-1
• EN300-1800562

• Inchi： 1S/C8H8N4O4/c9-11-10-7(4-13)6-3-5(14)1-2-8(6)12(15)16/h1-3,7,13-14H,4H2
• InChI Key： DYMHQQYHQKLVKF-UHFFFAOYSA-N
• SMILES： OCC(C1C=C(C=CC=1[N+](=O)[O-])O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 224.05455475g/mol
• Monoisotopic Mass: 224.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Additional information on 3-(1-azido-2-hydroxyethyl)-4-nitrophenol

Introduction to 3-(1-azido-2-hydroxyethyl)-4-nitrophenol (CAS No. 2229032-69-1)

3-(1-azido-2-hydroxyethyl)-4-nitrophenol, identified by the chemical abstracts service number 2229032-69-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and bioorganic synthesis. This compound, featuring a nitrophenol core functionalized with an azido group and a hydroxyethyl side chain, presents a unique structural motif that opens up diverse possibilities for its applications in pharmaceutical research and development. The presence of both electrophilic and nucleophilic centers in its molecular structure makes it a versatile intermediate for constructing more complex molecules, particularly in the synthesis of bioactive agents targeting various therapeutic pathways.

The nitrophenol moiety is well-known for its role as a pharmacophore in numerous pharmacologically active compounds. The nitro group, while being electron-withdrawing, can also participate in redox reactions, which is particularly relevant in the development of prodrugs or drugs that require metabolic activation. The hydroxyethyl side chain introduces a hydrophilic character to the molecule, enhancing its solubility in aqueous environments, which is crucial for drug formulation and delivery. Additionally, the azido group serves as a versatile handle for further chemical modifications, such as click chemistry reactions or the introduction of other functional groups via azide-mediated transformations.

In recent years, there has been growing interest in the development of novel antimicrobial agents due to the rise of antibiotic-resistant pathogens. The structural features of 3-(1-azido-2-hydroxyethyl)-4-nitrophenol make it an attractive candidate for designing compounds with enhanced antimicrobial properties. For instance, the nitro group can be reduced to an amine, which may alter the electronic properties of the molecule and influence its interaction with biological targets. Furthermore, the azido group can be used to introduce other pharmacophores through copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a powerful tool for constructing complex molecular architectures.

Recent studies have also explored the potential of 3-(1-azido-2-hydroxyethyl)-4-nitrophenol in the context of photodynamic therapy (PDT). The nitrophenol moiety is known to absorb light in the visible spectrum, making it a suitable candidate for photosensitizer applications. When combined with appropriate photosensitizing dyes or when excited by light sources, this compound can generate reactive oxygen species (ROS) that exhibit cytotoxic effects on target cells. This approach has shown promise in preclinical studies for treating various types of cancers and inflammatory diseases.

The synthesis of 3-(1-azido-2-hydroxyethyl)-4-nitrophenol involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available 4-nitrobenzaldehyde, the hydroxyethyl side chain can be introduced via condensation reactions followed by reduction and subsequent functionalization with an azido group. These synthetic strategies not only demonstrate the versatility of this compound but also provide insights into potential pathways for scaling up its production for industrial applications.

The chemical reactivity of 3-(1-azido-2-hydroxyethyl)-4-nitrophenol extends beyond its applications in pharmaceuticals. It has been investigated as a building block for materials science applications, particularly in the development of conductive polymers and organic electronics. The ability to modify its structure through various chemical reactions allows researchers to fine-tune its electronic properties, making it suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and other advanced materials.

From a computational chemistry perspective, 3-(1-azido-2-hydroxyethyl)-4-nitrophenol has been studied using density functional theory (DFT) and other quantum mechanical methods to understand its electronic structure and reactivity. These theoretical investigations have provided valuable insights into how different substituents affect its spectroscopic properties and potential interactions with biological targets. Such computational studies are essential for guiding experimental efforts and optimizing drug design strategies.

The potential applications of 3-(1-azido-2-hydroxyethyl)-4-nitrophenol are further expanded by its compatibility with green chemistry principles. Many synthetic routes to this compound utilize mild reaction conditions and environmentally benign solvents, aligning with the growing emphasis on sustainable practices in chemical synthesis. Additionally, the compound's stability under various storage conditions makes it practical for industrial-scale production and distribution.

In conclusion,3-(1-azido-2-hydroxyethyl)-4-nitrophenol (CAS No. 2229032-69-1) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features enable diverse applications ranging from antimicrobial agents to photodynamic therapy and conductive materials. As research continues to uncover new ways to exploit its chemical reactivity,3-(1-azido-2-hydroxyethyl)-4-nitrophenol is poised to play an increasingly important role in advancing scientific discovery and technological innovation.